Cas no 23495-89-8 (16H-1,24:6,9-Dietheno-11,15-metheno-2H-pyrido[2',3':17,18][1,11]dioxacycloeicosino[2,3,4-ij]isoquinoline,3,4,4a,5,16a,17,18,19-octahydro-12,21,22,26-tetramethoxy-4,17-dimethyl-,(4aR,16aR)-rel- (9CI))

16H-1,24:6,9-Dietheno-11,15-metheno-2H-pyrido[2',3':17,18][1,11]dioxacycloeicosino[2,3,4-ij]isoquinoline,3,4,4a,5,16a,17,18,19-octahydro-12,21,22,26-tetramethoxy-4,17-dimethyl-,(4aR,16aR)-rel- (9CI) structure
23495-89-8 structure
Product Name:16H-1,24:6,9-Dietheno-11,15-metheno-2H-pyrido[2',3':17,18][1,11]dioxacycloeicosino[2,3,4-ij]isoquinoline,3,4,4a,5,16a,17,18,19-octahydro-12,21,22,26-tetramethoxy-4,17-dimethyl-,(4aR,16aR)-rel- (9CI)
CAS No:23495-89-8
MF:C38H42N2O6
MW:622.749890804291
CID:265518
Update Time:2025-04-19

16H-1,24:6,9-Dietheno-11,15-metheno-2H-pyrido[2',3':17,18][1,11]dioxacycloeicosino[2,3,4-ij]isoquinoline,3,4,4a,5,16a,17,18,19-octahydro-12,21,22,26-tetramethoxy-4,17-dimethyl-,(4aR,16aR)-rel- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 16H-1,24:6,9-Dietheno-11,15-metheno-2H-pyrido[2',3':17,18][1,11]dioxacycloeicosino[2,3,4-ij]isoquinoline,3,4,4a,5,16a,17,18,19-octahydro-12,21,22,26-tetramethoxy-4,17-dimethyl-,(4aR,16aR)-rel- (9CI)
    • (+)-Isotetrandrin
    • (+)-isotetrandrine
    • (+)-Tetrandrine
    • (S,S)-Tetrandrine
    • 1-isotetrandrine
    • 1R,1'S isotetrandrine
    • 6,7,12,6'-tetramethoxy-2,2'-dimethyl-berbamane
    • Fanchinine
    • Hanfangchin A
    • isotetrandine
    • isotetrandrine
    • Sinomenine A
    • Tetrandrin
    • MDL: MFCD08689909
    • Inchi: 1S/C38H42N2O6/c1-39-15-13-25-20-32(42-4)34-22-28(25)29(39)17-23-7-10-27(11-8-23)45-33-19-24(9-12-31(33)41-3)18-30-36-26(14-16-40(30)2)21-35(43-5)37(44-6)38(36)46-34/h7-12,19-22,29-30H,13-18H2,1-6H3
    • InChI Key: WVTKBKWTSCPRNU-UHFFFAOYSA-N
    • SMILES: COC1C2=CC(CC3C4C(=CC(=C(C=4OC4C(OC)=CC5=C(C(N(CC5)C)CC5C=CC(O2)=CC=5)C=4)OC)OC)CCN3C)=CC=1

Computed Properties

  • Exact Mass: 622.304
  • Monoisotopic Mass: 622.304
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 46
  • Rotatable Bond Count: 4
  • Complexity: 979
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 61.9A^2

Experimental Properties

  • Color/Form: White solid
  • Density: 1.172g/cm3
  • Melting Point: 219-222℃
  • Boiling Point: 710.5ºC at 760mmHg
  • Flash Point: 175.8ºC
  • Refractive Index: 1.585
  • PSA: 61.86000
  • LogP: 7.03820
  • Specific Rotation: 285 o (C=1, CHCL3)

16H-1,24:6,9-Dietheno-11,15-metheno-2H-pyrido[2',3':17,18][1,11]dioxacycloeicosino[2,3,4-ij]isoquinoline,3,4,4a,5,16a,17,18,19-octahydro-12,21,22,26-tetramethoxy-4,17-dimethyl-,(4aR,16aR)-rel- (9CI) Security Information

  • Storage Condition::保持容器紧闭。 保持容器在阴凉、通风良好的区域。 不要储存在超过20 C.

16H-1,24:6,9-Dietheno-11,15-metheno-2H-pyrido[2',3':17,18][1,11]dioxacycloeicosino[2,3,4-ij]isoquinoline,3,4,4a,5,16a,17,18,19-octahydro-12,21,22,26-tetramethoxy-4,17-dimethyl-,(4aR,16aR)-rel- (9CI) Related Literature

23495-89-8 (16H-1,24:6,9-Dietheno-11,15-metheno-2H-pyrido[2',3':17,18][1,11]dioxacycloeicosino[2,3,4-ij]isoquinoline,3,4,4a,5,16a,17,18,19-octahydro-12,21,22,26-tetramethoxy-4,17-dimethyl-,(4aR,16aR)-rel- (9CI)) Related Products

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